![molecular formula C21H26ClN3O3S B587130 Pipazetate-d10 Hydrochloride CAS No. 1794886-02-4](/img/no-structure.png)
Pipazetate-d10 Hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Pipazetate-d10 Hydrochloride is the labelled analogue of Pipazetate . Pipazetate is a non-narcotic oral antitussive agent . It is a small molecule and is part of the experimental groups . It is used for the treatment of cough .
Synthesis Analysis
The synthesis of Pipazetate involves the reaction of 1-azaphenothiazine with phosgene to give 1-azaphenothiazine-10-carbonyl chloride. This reactive intermediate then reacts with 2-[2-(piperidyl)ethoxy]ethanol to give the ester, thus completing the synthesis of Pipazetate .Molecular Structure Analysis
The molecular formula of this compound is C21H15D10N3O3S•HCl . The average weight is 399.507 and the monoisotopic weight is 399.161662371 .Mechanism of Action
Future Directions
properties
CAS RN |
1794886-02-4 |
---|---|
Molecular Formula |
C21H26ClN3O3S |
Molecular Weight |
446.028 |
IUPAC Name |
2-[2-(2,2,3,3,4,4,5,5,6,6-decadeuteriopiperidin-1-yl)ethoxy]ethyl pyrido[3,2-b][1,4]benzothiazine-10-carboxylate;hydrochloride |
InChI |
InChI=1S/C21H25N3O3S.ClH/c25-21(27-16-15-26-14-13-23-11-4-1-5-12-23)24-17-7-2-3-8-18(17)28-19-9-6-10-22-20(19)24;/h2-3,6-10H,1,4-5,11-16H2;1H/i1D2,4D2,5D2,11D2,12D2; |
InChI Key |
FEUBUXUFKHXRKO-XPOQWZRRSA-N |
SMILES |
C1CCN(CC1)CCOCCOC(=O)N2C3=CC=CC=C3SC4=C2N=CC=C4.Cl |
synonyms |
10H-Pyrido[3,2-b][1,4]benzothiazine-10-carboxylic Acid 2-(2-Piperidinoethoxy)ethyl Ester-d10 Hydrochloride; Pipazethate-d10 Hydrochloride; Pipazethate-d10 Monohydrochloride; 2-(2-Piperidinoethoxy)ethyl-d10 10H-pyrido[3,2-b][1,4]benzothiazine-10-carbo |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.